Cas no 54915-21-8 (1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1))

• Product Name: 1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1)
• CAS No: 54915-21-8
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 383252
• PubChem ID: 108272
• Update Time: 2025-04-19

1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1)
• DTXSID50970249
• 1,5-Ethano-1H-3-benzazepine, 2,3,4,5-tetrahydro-3-methyl-, hydrochloride
• 54915-21-8
• 3-Methyl-1,5-ethano-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
• 3-Methyl-2,3,4,5-tetrahydro-1H-1,5-ethano-3-benzazepine--hydrogen chloride (1/1)

• Inchi： 1S/C13H17N.ClH/c1-14-8-10-6-7-11(9-14)13-5-3-2-4-12(10)13;/h2-5,10-11H,6-9H2,1H3;1H
• InChI Key： JDVDUBCGXHAVFH-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CC2C3C=CC=CC=3C(C1)CC2

Computed Properties

• Exact Mass: 223.11294
• Monoisotopic Mass: 223.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 288.9°Cat760mmHg
• Flash Point: 117.4°C
• PSA: 3.24